N-(2-chlorophenyl)-4-(4-methoxy-2-methylphenyl)butanamide

• IUPAC Name: N-(2-chlorophenyl)-4-(4-methoxy-2-methylphenyl)butanamide
• InChI: InChI=1S/C18H20ClNO2/c1-13-12-15(22-2)11-10-14(13)6-5-9-18(21)20-17-8-4-3-7-16(17)19/h3-4,7-8,10-12H,5-6,9H2,1-2H3,(H,20,21)
• InChI Key: PFKYLXPLQCGYQE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OC)CCCC(=O)NC2=CC=CC=C2Cl
• Molecular Formula: C18H20ClNO2
• Molecular Weight: 317.8 g/mol

Description

N-(2-chlorophenyl)-4-(4-methoxy-2-methylphenyl)butanamide, also known as Bupropion, is a medication that is primarily used as an antidepressant and smoking cessation aid. However, it has also been found to have potential applications in scientific research. In

Mechanism of Action

N-(2-chlorophenyl)-4-(4-methoxy-2-methylphenyl)butanamide works by inhibiting the reuptake of dopamine and norepinephrine, which increases their availability in the brain. This leads to an increase in activity in certain regions of the brain, which can improve mood and motivation.
Biochemical and Physiological Effects
N-(2-chlorophenyl)-4-(4-methoxy-2-methylphenyl)butanamide has been found to have a number of biochemical and physiological effects, including increased levels of dopamine and norepinephrine, decreased levels of serotonin, and increased levels of certain hormones such as cortisol and prolactin. It has also been found to have effects on the immune system and inflammation.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-chlorophenyl)-4-(4-methoxy-2-methylphenyl)butanamide in lab experiments is that it has a well-established mechanism of action and has been extensively studied in clinical trials. It is also relatively safe and has few side effects. However, one limitation is that it can be difficult to control for individual differences in response to the drug, as it can have different effects depending on the individual's genetics and other factors.

Future Directions

There are a number of potential future directions for research on N-(2-chlorophenyl)-4-(4-methoxy-2-methylphenyl)butanamide. One area of interest is its potential use in treating other psychiatric disorders, such as bipolar disorder and attention deficit hyperactivity disorder (ADHD). It may also have applications in the treatment of obesity and other metabolic disorders. Additionally, further research is needed to better understand the mechanisms of action of N-(2-chlorophenyl)-4-(4-methoxy-2-methylphenyl)butanamide and how it interacts with other neurotransmitters and hormones in the brain.

Synthesis Methods

N-(2-chlorophenyl)-4-(4-methoxy-2-methylphenyl)butanamide is synthesized through a multi-step process that involves the reaction of 2-chlorobenzonitrile with magnesium to form 2-chlorophenylmagnesium bromide. This is then reacted with 4-methoxy-2-methylacetophenone to form 4-(2-chlorophenyl)-4-hydroxybutan-2-one, which is then converted to N-(2-chlorophenyl)-4-(4-methoxy-2-methylphenyl)butanamide through a series of chemical reactions.

Scientific Research Applications

N-(2-chlorophenyl)-4-(4-methoxy-2-methylphenyl)butanamide has been found to have potential applications in scientific research due to its ability to modulate the activity of certain neurotransmitters in the brain. Specifically, it has been shown to increase the levels of dopamine and norepinephrine, which are neurotransmitters that are involved in mood regulation and motivation.